Cas no 4749-28-4 (1-Propene, 2-nitro-)

1-Propene, 2-nitro- structure
1-Propene, 2-nitro- structure
Product Name:1-Propene, 2-nitro-
CAS No:4749-28-4
MF:C3H5NO2
MW:87.077300786972
CID:329881
PubChem ID:78486
Update Time:2025-04-19

1-Propene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1-Propene, 2-nitro-
    • 2-NITRO-1-PROPENE
    • 2-nitroprop-1-ene
    • 2-NITROPROPENE
    • 1-Propene,2-nitro
    • 2-nitro-prop-1-ene
    • 2-Nitro-propen
    • 2-Nitropropylene
    • Propene,2-nitro
    • TL 1147
    • Propene, 2-nitro-
    • BRN 1209319
    • 4-01-00-00764 (Beilstein Handbook Reference)
    • DTXSID70197158
    • AKOS006279013
    • 2-nitro-propene
    • FT-0659618
    • 4749-28-4
    • GXEXLSDIVMVEFZ-UHFFFAOYSA-N
    • Inchi: 1S/C3H5NO2/c1-3(2)4(5)6/h1H2,2H3
    • InChI Key: GXEXLSDIVMVEFZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(=C)C)=O

Computed Properties

  • Exact Mass: 87.03200
  • Monoisotopic Mass: 87.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.0559
  • Boiling Point: 130.87°C (rough estimate)
  • Flash Point: 31.9°C
  • Refractive Index: 1.4358
  • PSA: 45.82000
  • LogP: 1.31990

1-Propene, 2-nitro- Related Literature

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